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Compound of Interest
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Cat. No.: B1664951 Get Quote

A comprehensive investigation into the scientific literature reveals a significant challenge in

providing a comparative analysis of "Anavenol's" effects on different cell lines. The term

"Anavenol" is associated with at least two distinct pharmaceutical products, neither of which

has been the subject of published research regarding its effects on cell lines such as MCF-7,

HeLa, or A549. This absence of foundational data makes a comparative guide for researchers,

as requested, currently impossible.

One identified substance, known as Anavenol (β-Naphthoxyethanol), is described as an agent

for pain relief in horses.[1][2] Its mechanism of action and cellular effects, particularly in the

context of cancer cell lines, are not documented in the available scientific literature.

Another product formerly marketed as Anavenol was a combination medication for human use,

primarily for treating venous disorders like chronic venous insufficiency.[3] This formulation

contained dihydroergokristin, eskulosid, and rutosid.[3] Dihydroergokristin acts by dilating small

arteries and improving capillary blood flow, while eskulosid and rutosid have mild anti-

inflammatory effects and strengthen venous walls.[3] However, the production, distribution, and

registration of this medication were discontinued in 2014 following a re-evaluation by the

European Medicines Agency's Committee for Medicinal Products for Human Use (CHMP),

which concluded that the risks associated with ergot alkaloids, including dihydroergokristin,

outweighed their benefits in treating circulatory problems.[4]

Crucially, no peer-reviewed studies, clinical trial data, or other experimental reports were found

that detail any investigation of either of these "Anavenol" formulations on cancer cell lines. The
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core requirements of the user's request—quantitative data on cytotoxic or other effects,

detailed experimental protocols, and diagrams of signaling pathways—cannot be fulfilled due to

this fundamental lack of primary research.

For the benefit of researchers, scientists, and drug development professionals, it is imperative

to clarify that the name "Anavenol" does not currently correspond to a single, well-defined

experimental compound with a known profile of activity in cellular biology or oncology. Any

future research referencing "Anavenol" would need to explicitly define the chemical entity

under investigation to avoid ambiguity and contribute to the scientific record. Until such

research is conducted and published, a comparative analysis of its effects on different cell lines

remains an unachievable objective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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